Cas no 2229272-90-4 (3-(2-bromo-5-hydroxyphenyl)methylazetidin-3-ol)

• Product Name: 3-(2-bromo-5-hydroxyphenyl)methylazetidin-3-ol
• CAS No: 2229272-90-4
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6183459
• PubChem ID: 165781668
• Update Time: 2025-06-14

3-(2-bromo-5-hydroxyphenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-hydroxyphenyl)methylazetidin-3-ol
• EN300-1904455
• 3-[(2-bromo-5-hydroxyphenyl)methyl]azetidin-3-ol
• 2229272-90-4

• Inchi： 1S/C10H12BrNO2/c11-9-2-1-8(13)3-7(9)4-10(14)5-12-6-10/h1-3,12-14H,4-6H2
• InChI Key： KLWOSKGSMFCRMJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CC1(CNC1)O)O

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.5Ų

Additional information on 3-(2-bromo-5-hydroxyphenyl)methylazetidin-3-ol

Comprehensive Overview of 3-(2-bromo-5-hydroxyphenyl)methylazetidin-3-ol (CAS No. 2229272-90-4)

The compound 3-(2-bromo-5-hydroxyphenyl)methylazetidin-3-ol (CAS No. 2229272-90-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its distinctive bromo-hydroxyphenyl and azetidin-3-ol moieties make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a building block for novel therapeutics, given its ability to interact with biological targets in a selective manner.

One of the key reasons for the growing interest in 3-(2-bromo-5-hydroxyphenyl)methylazetidin-3-ol is its relevance to current trends in small molecule drug design. With the rise of personalized medicine and targeted therapies, compounds like this are being investigated for their ability to modulate specific pathways involved in diseases such as cancer, inflammation, and neurological disorders. The presence of the bromo substituent offers opportunities for further functionalization, making it a versatile intermediate in synthetic chemistry.

In addition to its pharmaceutical potential, 3-(2-bromo-5-hydroxyphenyl)methylazetidin-3-ol is also being studied for its physicochemical properties. Its solubility, stability, and bioavailability are critical factors that determine its suitability for various formulations. Recent advancements in computational chemistry have enabled researchers to predict these properties more accurately, thereby accelerating the development process. This aligns with the broader industry shift toward AI-driven drug discovery, where machine learning models are used to identify promising compounds.

Another area of exploration for 3-(2-bromo-5-hydroxyphenyl)methylazetidin-3-ol is its role in green chemistry. As sustainability becomes a priority in chemical synthesis, researchers are investigating eco-friendly methods to produce this compound. Catalytic processes and solvent-free reactions are among the innovative approaches being tested to reduce environmental impact. This resonates with the global push for sustainable pharmaceuticals, a topic frequently searched by professionals and enthusiasts alike.

The safety profile of 3-(2-bromo-5-hydroxyphenyl)methylazetidin-3-ol is another critical aspect under scrutiny. While it is not classified as a hazardous material, thorough toxicological studies are essential to ensure its safe use in research and potential therapeutic applications. Regulatory compliance, particularly in regions with stringent chemical safety laws, is a recurring theme in discussions about this compound.

From a commercial perspective, the demand for 3-(2-bromo-5-hydroxyphenyl)methylazetidin-3-ol is expected to grow as its applications become more apparent. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions, pharmaceutical companies, and contract research organizations. The compound's CAS No. 2229272-90-4 serves as a unique identifier, ensuring accurate sourcing and traceability.

In conclusion, 3-(2-bromo-5-hydroxyphenyl)methylazetidin-3-ol represents a fascinating area of research with multifaceted potential. Its structural features, combined with the evolving landscape of drug discovery and sustainable chemistry, position it as a compound of significant interest. As scientific understanding deepens and technological advancements continue, the applications of this molecule are likely to expand, offering new opportunities for innovation and therapeutic breakthroughs.